6-Chloro-1H-benzo[d]imidazole-4-carboxylic acid

• IUPAC Name: 6-chloro-1H-benzimidazole-4-carboxylic acid
• InChI: InChI=1S/C8H5ClN2O2/c9-4-1-5(8(12)13)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)(H,12,13)
• InChI Key: PLUIBRICHWAFJL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C2C(=C1C(=O)O)N=CN2)Cl
• Molecular Formula: C8H5ClN2O2
• DSSTOX Substance ID: DTXSID70363699
• Molecular Weight: 196.59 g/mol
• CAS RN: 180569-27-1

Description

6-Chloro-1H-benzo[d]imidazole-4-carboxylic acid is a chemical compound with the CAS Number: 180569-27-1. It has a molecular weight of 196.59. The IUPAC name for this compound is 5-chloro-1H-benzimidazole-7-carboxylic acid. It is a solid substance stored at room temperature.

Molecular Structure Analysis

The InChI code for 6-Chloro-1H-benzo[d]imidazole-4-carboxylic acid is 1S/C8H5ClN2O2/c9-4-1-5(8(12)13)7-6(2-4)10-3-11-7/h1-3H, (H,10,11)(H,12,13). This indicates the presence of 8 carbon atoms, 5 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 2 oxygen atoms in the molecule.

Physical And Chemical Properties Analysis

6-Chloro-1H-benzo[d]imidazole-4-carboxylic acid has a boiling point of 552.2±30.0 C at 760 mmHg. It is a solid substance stored at room temperature.

Scientific Research Applications

Chemical Properties and Synthesis

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Biological Activities

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Synthesis of Lanthanide Sulfate-Carboxylates

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Regiocontrolled Synthesis of Substituted Imidazoles

The compound plays a key role in the regiocontrolled synthesis of substituted imidazoles. .

Development of Novel Drugs

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Safety and Hazards

The safety information for 6-Chloro-1H-benzo[d]imidazole-4-carboxylic acid includes several hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Future Directions

While specific future directions for 6-Chloro-1H-benzo[d]imidazole-4-carboxylic acid are not mentioned in the search results, benzimidazole derivatives are key components to functional molecules that are used in a variety of everyday applications. They have become an important synthon in the development of new drugs. Therefore, the future research directions may involve exploring its potential applications in pharmaceuticals and other industries.

Mechanism of Action

Target of Action

Imidazole derivatives, to which this compound belongs, are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole compounds are known to interact with various biological targets due to their amphoteric nature . They can show both acidic and basic properties, which allows them to interact with a wide range of biological targets .

Biochemical Pathways

Imidazole derivatives are known to affect a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole compounds are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a broad range of biological activities, which suggests that they can have diverse molecular and cellular effects .

Action Environment

It’s worth noting that imidazole compounds are generally stable under normal conditions and their action can be influenced by factors such as ph and temperature .